Cas no 896266-84-5 (N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 896266-84-5
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 6293598
• PubChem ID: 16829833
• Update Time: 2025-05-19

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide
• N1-(4-methoxybenzyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• AKOS024661589
• N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-[(4-methoxyphenyl)methyl]ethanediamide
• SMR000811318
• HMS3036L19
• F2574-0040
• 896266-84-5
• MLS001234554
• N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-[(4-methoxyphenyl)methyl]oxamide
• CHEMBL1494555

• Inchi： 1S/C21H25N3O5S/c1-29-18-11-9-16(10-12-18)14-22-20(25)21(26)23-15-17-6-5-13-24(17)30(27,28)19-7-3-2-4-8-19/h2-4,7-12,17H,5-6,13-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： IFVBOJCHTVENCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCC1CNC(C(NCC1C=CC(=CC=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 431.15149208g/mol
• Monoisotopic Mass: 431.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide

N-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide: A Comprehensive Overview

The compound with CAS No 896266-84-5, known as N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyrrolidine ring substituted with a benzenesulfonyl group and a methoxyphenyl moiety. The presence of these functional groups imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzenesulfonyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its versatility in organic synthesis. Its substitution with a benzenesulfonyl group further enhances its reactivity and selectivity in various chemical reactions. The 4-methoxyphenyl group, on the other hand, contributes to the compound's aromaticity and electronic properties, making it suitable for applications in drug design and material science.

The synthesis of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide involves a series of carefully designed multi-step reactions. Researchers have employed advanced techniques such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methylethanediamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

In addition to its pharmaceutical applications, this compound has shown potential in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could find applications in sensors and nanotechnology.

The environmental impact of this compound has also been a topic of recent research. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its biodegradation pathways and long-term environmental effects.

In conclusion, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide (CAS No 896266-84-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in the fields of organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.